Cas no 32461-94-2 ( )

  structure
  structure
Product Name: 
CAS No:32461-94-2
MF:C14H28N2S2
MW:288.5155210495
CID:916960
PubChem ID:3032897
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N,N'-dihexylethanedithioamide
    • AC1MHUXE
    • BRN 2367689
    • N,N'-Dihexyl-dithiooxamid
    • N,N'-Di-n-hexyldithiooxamide
    • NSC519350
    • OXAMIDE, N,N'-DIHEXYLDITHIO-
    • Oxamide,N'-dihexyldithio-
    • USAF MK-45
    • Ethanedithioamide,N'-dihexyl-
    • Ethanedithioamide, N,N'-dihexyl-
    • DTXSID90186201
    • ETHANEDITHIOAMIDE, N1,N2-DIHEXYL-
    • NSC-519350
    • SCHEMBL11410599
    • YA7MQ28HWE
    • NSC 519350
    • 32461-94-2
    • N1,N2-DIHEXYLETHANEDITHIOAMIDE
    • UNII-YA7MQ28HWE
    •  
    • Inchi: 1S/C14H28N2S2/c1-3-5-7-9-11-15-13(17)14(18)16-12-10-8-6-4-2/h3-12H2,1-2H3,(H,15,17)(H,16,18)
    • InChI Key: VVCNSLBJUGLILN-UHFFFAOYSA-N
    • SMILES: S=C(C(NCCCCCC)=S)NCCCCCC

Computed Properties

  • Exact Mass: 288.16964
  • Monoisotopic Mass: 288.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • Density: 1.004
  • Boiling Point: 370.2°C at 760 mmHg
  • Flash Point: 177.7°C
  • Refractive Index: 1.529
  • PSA: 24.06
  • LogP: 4.76280
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